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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylacetamide-d9 (DMAC-d9) is the deuterated form of N,N-Dimethylacetamide, a

versatile polar aprotic solvent.[1] It is frequently utilized in nuclear magnetic resonance (NMR)

spectroscopy and as a stable isotope tracer in various research and development applications.

[2] Given its prevalence in laboratory settings, a thorough understanding of its safety profile is

paramount for ensuring the well-being of personnel and the integrity of experimental work. This

guide provides a comprehensive overview of the safety data, handling procedures, and

emergency protocols associated with N,N-Dimethylacetamide-d9.

Chemical Identification and Physical Properties
Precise identification and knowledge of physical characteristics are foundational to the safe

handling of any chemical substance. DMAC-d9 is a colorless, water-miscible, high-boiling

liquid.[2][3]

Table 1: Chemical Identification of N,N-Dimethylacetamide-d9
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Identifier Value

Chemical Name
2,2,2-trideuterio-N,N-

bis(trideuteriomethyl)acetamide[4]

CAS Number 116057-81-9[5][6][7]; 16727-10-9[8][9]

Molecular Formula C₄D₉NO[1][10]

Linear Formula CD₃CON(CD₃)₂[2][9]

Molecular Weight 96.18 g/mol [4][9]

Synonyms DMA-d9, Acetic Acid Dimethylamide-d9[9]

Table 2: Physical and Chemical Properties of N,N-Dimethylacetamide-d9

Property Value

Appearance Colorless liquid[2][3]

Melting Point -20 °C[2][3]

Boiling Point 164-166 °C

Density 1.033 g/mL at 25 °C

Flash Point 70 °C (158 °F)[2]

Refractive Index n20/D 1.438[2]

Solubility Miscible with water[2]

Vapor Properties
Vapors are heavier than air and may form

explosive mixtures[5][11]

Hazard Identification and GHS Classification
N,N-Dimethylacetamide-d9 is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary concerns are its combustibility, acute toxicity upon

dermal contact or inhalation, serious eye irritation, and potential for reproductive harm.[4][5][10]
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Table 3: GHS Hazard Classification for N,N-Dimethylacetamide-d9

Hazard Class Category Hazard Statement

Flammable Liquids 4
H227: Combustible liquid[5]

[11]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[5][6][10]

Acute Toxicity, Inhalation 4
H332: Harmful if inhaled[5][6]

[10]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation[5][6][10]

Reproductive Toxicity 1B
H360D: May damage the

unborn child[5][6][10]

Carcinogenicity 2
H351: Suspected of causing

cancer[11]

Toxicological Profile
The toxicological effects of DMAC-d9 are significant, with reproductive toxicity being a primary

concern.[5][10] It is readily absorbed through the skin and via inhalation.[12] Chronic exposure

to its non-deuterated analogue has been associated with hepatotoxicity.[3]

Table 4: Acute Toxicity Information
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Exposure Route Hazard Level Notes

Dermal Harmful[5][10]

The dermal LD50 for the non-

deuterated form in rabbits is

2100-3600 mg/kg.[13] Can be

absorbed through the skin

from the gaseous phase.[12]

Inhalation Harmful[5][10]

Symptoms of overexposure

may include headache,

dizziness, tiredness, nausea,

and vomiting.[7]

Oral Low Acute Toxicity

The oral LD50 for the non-

deuterated form in rats ranges

from 3000 to 6000 mg/kg.[13]

Eye Contact Serious Irritant[5][10]
Causes serious eye irritation

upon contact.[5][10]

Experimental Protocols and Procedures
Safe laboratory practice necessitates established protocols for both routine handling and

emergency situations.

Protocol 1: Standard Handling and Personal Protective
Equipment (PPE) Workflow
This protocol outlines the necessary engineering controls and PPE for minimizing exposure

during routine laboratory operations.

Engineering Controls Assessment: Before handling, ensure work is performed in a well-

ventilated area, preferably within a chemical fume hood.[5][14] Confirm that safety showers

and eyewash stations are readily accessible.[8]

Personal Protective Equipment (PPE) Selection: Adhere to the workflow illustrated in the

diagram below.
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Glove Selection and Inspection: Use chemically resistant gloves tested according to EN 374

standards.[6] Before use, inspect gloves for any signs of degradation or perforation.[14]

Hygiene Practices: Wash hands thoroughly after handling the substance.[5] Do not eat,

drink, or smoke in work areas.[6] Contaminated clothing should be removed and washed

before reuse.[7]

PPE Workflow for Handling N,N-Dimethylacetamide-d9

Required PPE

Assess Task & Potential Exposure

Implement Engineering Controls
(e.g., Fume Hood, General Ventilation)

Select Personal Protective Equipment (PPE)

Eye/Face Protection
(Goggles/Face Shield - EN 166)

Mandatory

Skin Protection
(Chemically Resistant Gloves & Lab Coat)

Mandatory

Respiratory Protection
(If ventilation is inadequate)

As Needed

Click to download full resolution via product page

Caption: Workflow for selecting appropriate personal protective equipment (PPE).

Protocol 2: Accidental Spill Response
This protocol provides a systematic approach to managing an accidental release of N,N-
Dimethylacetamide-d9.
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Immediate Actions: Evacuate non-essential personnel from the affected area.[14] Remove all

sources of ignition (open flames, sparks, hot surfaces).[14]

Ensure Responder Safety: Don appropriate PPE, including respiratory protection, before

entering the spill area.[14]

Ventilation: Ensure the area is adequately ventilated to disperse vapors.[5]

Containment: Prevent the spill from spreading or entering drains by using an inert, absorbent

material such as sand, diatomite, or a universal binder.[5][14]

Collection and Cleanup: Carefully collect the absorbed material using non-sparking tools and

place it into a suitable, sealed container for disposal.[5][11]

Final Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the contaminated waste and materials in accordance with local,

regional, and national regulations.[7]

Spill Detected
Ensure Personal Safety

(Don Full PPE)
Eliminate Ignition

Sources
Ventilate Area

Contain Spill
(Use Absorbent Material)

Collect & Place in
Sealed Container

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.

Storage and Emergency Procedures
Proper storage is critical for maintaining chemical stability and safety. Emergency

preparedness ensures a rapid and effective response to unforeseen incidents.

Handling and Storage
Handling: Always work in a well-ventilated area and use equipment designed to prevent

static discharge.[11] Ground and bond containers during transfer.[5] Avoid contact with skin,

eyes, and clothing, and prevent inhalation of vapors.[8][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://isotope.com/product/attachment/DLM-482-1/SDS%20-%20DLM-482_V.4.0.pdf
https://isotope.com/product/attachment/DLM-482-1/SDS%20-%20DLM-482_V.4.0.pdf
https://isotope.com/product/attachment/DLM-482-1/SDS%20-%20DLM-482_V.4.0.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000030%20SDS-14
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000030%20SDS-14
https://isotope.com/product/attachment/DLM-482-1/SDS%20-%20DLM-482_V.4.0.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000030%20SDS-14
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000030%20SDS-13
https://www.fishersci.com/store/msds?partNumber=AA4385406&productDescription=NN-DIMETHLACETAMIDE-D9+99+I+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b047819?utm_src=pdf-body-img
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000030%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000030%20SDS-14
https://www.fishersci.com/store/msds?partNumber=AC278820010&countryCode=US&language=en
https://isotope.com/product/attachment/DLM-482-1/SDS%20-%20DLM-482_V.4.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7] The

substance should be stored locked up and protected from sunlight and sources of ignition.[7]

[11] For long-term storage of solutions, temperatures of -20°C or -80°C may be required to

maintain stability.[1]

First Aid and Fire-Fighting
Table 5: First Aid Measures by Exposure Route

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[7] Seek medical

advice if irritation persists or if you feel unwell.[6]

[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart.[6] Remove

contact lenses if present and easy to do.

Continue rinsing and get medical attention.[7]

Ingestion

Do NOT induce vomiting.[6] Clean the mouth

with water and drink plenty of water afterwards.

[7] Never give anything by mouth to an

unconscious person and seek immediate

medical advice.[6][14]

Table 6: Fire-Fighting Guidance
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Aspect Recommendation

Suitable Extinguishing Media
Use carbon dioxide (CO₂), dry chemical powder,

or foam.[7]

Unsuitable Extinguishing Media
Avoid using a direct water jet, as it may spread

the fire.

Hazardous Combustion Products

Combustion may produce toxic gases, including

carbon monoxide (CO), carbon dioxide (CO₂),

and nitrogen oxides (NOx).[5]

Protective Equipment for Firefighters

Firefighters should wear a self-contained

breathing apparatus (SCBA) and full protective

gear.[14][15]

In conclusion, while N,N-Dimethylacetamide-d9 is an invaluable tool in scientific research, it

possesses a significant hazard profile that demands respect and careful management. By

adhering to the guidelines presented in this document, researchers, scientists, and drug

development professionals can mitigate risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of N,N-
Dimethylacetamide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047819#n-n-dimethylacetamide-d9-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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